1-{[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]carbonyl}-2-methyl-1,4-diazepan-5-one

• IUPAC Name: 1-[2-(3-fluorophenyl)-1,3-benzoxazole-5-carbonyl]-2-methyl-1,4-diazepan-5-one
• InChI: InChI=1S/C20H18FN3O3/c1-12-11-22-18(25)7-8-24(12)20(26)14-5-6-17-16(10-14)23-19(27-17)13-3-2-4-15(21)9-13/h2-6,9-10,12H,7-8,11H2,1H3,(H,22,25)
• InChI Key: TZZDAERHYUMTFO-UHFFFAOYSA-N
• Canonical SMILES: CC1CNC(=O)CCN1C(=O)C2=CC3=C(C=C2)OC(=N3)C4=CC(=CC=C4)F
• Molecular Formula: C20H18FN3O3
• Molecular Weight: 367.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 1-{[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]carbonyl}-2-methyl-1,4-diazepan-5-one often involves multi-component condensation reactions. A novel method for synthesizing tetrahydro-2,4-dioxo-1H-benzo[b][1,5]diazepine-3-yl-2-methylpropanamide derivatives, which share a similar core structure, has been developed using aromatic diamines, Meldrum's acid, and an isocyanide without any catalyst or activation at ambient temperature (Shaabani et al., 2009). This method offers an alternative and efficient route for synthesizing benzodiazepine derivatives, highlighting the potential for creating closely related compounds through a straightforward process.